Cas no 1804417-56-8 (3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive aminomethyl group, a cyano substituent, and a difluoromethyl moiety, enabling diverse functionalization pathways. The presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (aminomethyl) groups enhances its reactivity in nucleophilic and electrophilic transformations. This compound is particularly valuable in the development of fluorinated heterocycles, offering improved metabolic stability and bioavailability in drug design. Its high purity and well-defined stereochemistry make it suitable for precision applications in medicinal chemistry and material science.
3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile structure
1804417-56-8 structure
Product Name:3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
CAS No:1804417-56-8
MF:C10H8F2N4
MW:222.194128036499
CID:4877387
Update Time:2025-06-13

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C10H8F2N4/c11-10(12)9-8(4-15)7(1-2-13)6(3-14)5-16-9/h5,10H,1,4,15H2
    • InChI Key: YJRVMIXLQXVLFG-UHFFFAOYSA-N
    • SMILES: FC(C1C(CN)=C(CC#N)C(C#N)=CN=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 326
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.5

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029040738-1g
3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
1804417-56-8 97%
1g
$1,519.80 2022-04-02

Additional information on 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-56-8)

3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804417-56-8) is a high-value pyridine derivative widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound features a unique molecular structure combining cyano, difluoromethyl, and aminomethyl functional groups, making it a critical building block for designing novel bioactive molecules. Its heterocyclic framework and electron-withdrawing properties have attracted significant attention from researchers exploring drug discovery and precision chemistry.

In recent years, the demand for functionalized pyridines like 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile has surged due to their role in developing kinase inhibitors and antiviral agents, aligning with global health trends. The compound’s CAS No. 1804417-56-8 is frequently indexed in patent literature for its utility in small-molecule therapeutics, particularly in oncology and neurology. Its cyano group enhances binding affinity to biological targets, while the difluoromethyl moiety improves metabolic stability—a key consideration in modern medicinal chemistry.

From a synthetic perspective, 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile exemplifies innovations in green chemistry. Researchers emphasize atom-efficient routes to minimize waste, reflecting the industry’s shift toward sustainable synthesis. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring high purity (>98%) for pharmaceutical-grade applications. The compound’s stability under ambient conditions further supports its industrial scalability.

The agrochemical sector also leverages CAS No. 1804417-56-8 for developing next-generation crop protection agents. Its pyridine core acts as a scaffold for herbicides and pesticides with enhanced selectivity and lower environmental impact. This aligns with the growing consumer demand for eco-friendly agriculture solutions, a trending topic in biotechnology forums and academic discussions.

For researchers sourcing 3-(Aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, understanding its structure-activity relationship (SAR) is crucial. Computational modeling studies highlight how its electron-deficient ring interacts with enzymatic targets, a frequent subject in AI-driven drug design queries. Suppliers often provide technical datasheets detailing solubility (DMSO, ethanol) and storage recommendations (−20°C under inert gas), addressing common end-user concerns.

In summary, CAS No. 1804417-56-8 represents a convergence of multidisciplinary chemistry, addressing needs from life sciences to material engineering. Its patent landscape and commercial availability underscore its industrial relevance, while ongoing research explores untapped potential in catalysis and polymeric materials. As innovation accelerates, this compound is poised to remain a focal point in high-value chemical applications.

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